Cas no 5081-51-6 (Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)-)

• Product Name: Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)-
• CAS No: 5081-51-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 370424
• PubChem ID: 442934
• Update Time: 2025-07-09

Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)-
• VASICINOL
• (+)-6-Hydroxypeganine
• (+)-Vasicinol
• 6-Hydroxypeganine
• 6-Hydroxyvasicine
• [ "" ]
• CHEBI:9935
• AKOS040762482
• Q27108521
• CS-0016390
• (3S)-1H,2H,3H,9H-PYRROLO[2,1-B]QUINAZOLINE-3,7-DIOL
• AC1L9DOK
• HY-N1102
• (3S)-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-3,7-diol
• 5081-51-6
• FS-10059
• C10743
• DTXSID10198841
• (3R)-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-3,7-diol
• SCHEMBL11904183
• 1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-3,7-diol
• (+)-6-Hydroxypeganine; (+)-Vasicinol; 6-Hydroxypeganine; 6-Hydroxyvasicine
• AKOS022647903
• Vasicinol; (S)-form
• GLXC-17875

• Inchi： 1S/C11H12N2O2/c14-8-1-2-9-7(5-8)6-13-4-3-10(15)11(13)12-9/h1-2,5,10,14-15H,3-4,6H2/t10-/m0/s1
• InChI Key： WEFMOGRHGUPGMA-JTQLQIEISA-N
• SMILES： O[C@@H]1C2=NC3C=CC(=CC=3CN2CC1)O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Color/Form: Powder
• PSA: 56.06000
• LogP: 0.37590

Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)-

Exploring the Unique Properties and Applications of Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- (CAS No. 5081-51-6)

The compound Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)-, identified by its CAS No. 5081-51-6, is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural framework, combining a pyrrolo and quinazoline core, offers a versatile platform for research and development. This article delves into its properties, synthesis, and potential applications, addressing common queries such as "What is Pyrrolo(2,1-b)quinazoline-3,7-diol used for?" and "How is CAS No. 5081-51-6 synthesized?" while aligning with current trends in bioactive compound discovery.

One of the most intriguing aspects of Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- is its chiral (R)-configuration, which plays a critical role in its biological activity. Researchers have explored its potential as a scaffold for designing novel therapeutics, particularly in targeting enzymes or receptors with high stereoselectivity. The presence of hydroxyl groups at the 3 and 7 positions further enhances its ability to form hydrogen bonds, making it a candidate for drug design. Recent studies have highlighted its relevance in addressing "natural product-inspired drug discovery," a trending topic in pharmaceutical research.

From a synthetic perspective, the preparation of CAS No. 5081-51-6 often involves multi-step organic reactions, including cyclization and stereoselective reduction. Advanced techniques such as asymmetric catalysis are employed to achieve the desired (R)-enantiomer. This aligns with the growing demand for "green chemistry approaches" and "sustainable synthesis," as researchers seek eco-friendly methods to produce complex molecules. The compound's stability under various conditions also makes it a subject of interest for "material science applications," such as organic semiconductors or fluorescent probes.

In the context of current research trends, Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- has been investigated for its potential role in "neuroprotective agents" and "anti-inflammatory compounds." These areas are highly searched in academic and industrial databases, reflecting the compound's relevance to modern health challenges. Its mechanism of action, often linked to modulation of cellular pathways, positions it as a promising candidate for further preclinical studies. Additionally, its structural similarity to alkaloids found in nature raises questions about "biosynthetic pathways of quinazoline derivatives," a niche yet growing area of interest.

Beyond biomedical applications, the physicochemical properties of CAS No. 5081-51-6 make it suitable for analytical chemistry. For instance, its UV-Vis absorption characteristics have been explored for "sensor development," addressing the need for sensitive detection methods in environmental monitoring. This versatility underscores the compound's value across disciplines, from life sciences to engineering. As the scientific community continues to explore "multi-functional organic compounds," Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- stands out as a molecule with untapped potential.

In summary, Pyrrolo(2,1-b)quinazoline-3,7-diol, 1,2,3,9-tetrahydro-, (R)- (CAS No. 5081-51-6) represents a compelling case study in the intersection of chemistry and biology. Its stereochemistry, synthetic accessibility, and diverse applications align with key research trends, including "targeted drug delivery" and "smart materials." By addressing frequently asked questions and highlighting its relevance to contemporary scientific challenges, this article aims to provide a comprehensive yet accessible resource for researchers and enthusiasts alike.